Cas no 104761-55-9 (Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]-)

Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]- structure
104761-55-9 structure
Product Name:Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]-
CAS No:104761-55-9
MF:C18H15FO3
MW:298.308308839798
CID:232604
PubChem ID:184383
Update Time:2025-04-19

Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]-
    • 2-(3-fluoro-5,6,7,8-tetrahydronaphthalene-2-carbonyl)benzoic acid
    • 2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]benzoic acid
    • 2-[(3-fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)carbonyl]benzoic acid
    • 2-< (3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl> benzoic acid
    • AC1L4ES5
    • AC1Q5U5K
    • ACMC-20cnyj
    • AG-J-91714
    • AR-1D5743
    • CTK4A3303
    • 104761-55-9
    • Benzoic acid, 2-((3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl)-
    • DTXSID30146703
    • Inchi: 1S/C18H15FO3/c19-16-10-12-6-2-1-5-11(12)9-15(16)17(20)13-7-3-4-8-14(13)18(21)22/h3-4,7-10H,1-2,5-6H2,(H,21,22)
    • InChI Key: BNKKNCWCUWGPLO-UHFFFAOYSA-N
    • SMILES: FC1C(C(C2C=CC=CC=2C(=O)O)=O)=CC2=C(C=1)CCCC2

Computed Properties

  • Exact Mass: 298.10055
  • Monoisotopic Mass: 298.10052250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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